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Compound of Interest

Compound Name: Aluminum carbonate

Cat. No.: B084611

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling aluminum carbonate (CAS No. 1339-92-0), including detailed
operational and disposal plans to foster a culture of safety and precision in your critical work.

While some safety data sheets (SDS) indicate that aluminum carbonate may not meet the
criteria for hazard classification based on available data, others classify it as a substance that
causes serious eye irritation.[1][2] Given this discrepancy, a cautious approach is
recommended. Aluminum carbonate is also noted to be an unstable substance.[3]

Essential Personal Protective Equipment (PPE)

To ensure the safety of personnel, the following personal protective equipment should be worn

when handling aluminum carbonate.
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PPE Category

Item

Specifications

Eye Protection

Safety Glasses with Side
Shields or Goggles

Must comply with European
standard EN 166.[2]

Face Shield

Recommended for additional
protection against splashes,
especially during transfer or

disposal.[4]

Hand Protection

Chemical-Resistant Gloves

Nitrile or other suitable
material. Remove gloves with
care to avoid skin

contamination.[2]

Body Protection

Long-Sleeved Laboratory Coat

Provides a primary barrier

against accidental contact.

Chemical-Resistant Apron or

Coveralls

Recommended when handling

larger quantities.

Respiratory Protection

Not typically required under
normal use with adequate

ventilation.

For large-scale operations or in
cases of inadequate ventilation
where dust formation is likely,
a particle filter respirator is

recommended.[2]

Operational Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe handling process.

1. Preparation and Engineering Controls:

» Ventilation: Always handle aluminum carbonate in a well-ventilated area. A fume hood is

recommended, especially if there is a potential for dust generation.

 Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://calawton.com/10-must-have-ppe-items-for-the-foundry/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b084611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2. Handling Procedure:

¢ Avoid Dust Formation: Handle the solid material carefully to prevent the generation of
airborne dust.[2]

e Grounding: For processes that may generate static electricity, ensure that equipment is
properly grounded to prevent ignition of dust.

e Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the handling area. Avoid
breathing dust.

e Prevent Contact: Wear appropriate PPE to avoid contact with skin, eyes, or clothing.[2]
o Storage: Keep the container tightly closed in a dry and well-ventilated place.[2]

3. Accidental Release Measures:

» Personal Precautions: Ensure adequate ventilation and wear the prescribed PPE.[2]

e Containment and Cleanup: For spills, sweep up the solid material and shovel it into a
suitable, labeled container for disposal. Avoid actions that could generate dust.[2]

e Environmental Precautions: Prevent the substance from entering drains or the environment.

[2]

Disposal Plan

Proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility.

1. Waste Classification:

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[2]

o Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification.[2]
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2. Disposal Procedure:
« Containerization: Collect waste aluminum carbonate in a clearly labeled, sealed container.

* Waste Stream: Dispose of the material through a licensed hazardous waste disposal
company. Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.

« Empty Containers: Empty containers should be treated as hazardous waste until they have
been properly decontaminated.

Experimental Workflow for Safe Handling

Workflow for Safe Handling of Aluminum Carbonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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